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Compound of Interest

Compound Name: 2-(6-Bromo-1H-indol-3-yl)ethanol

Cat. No.: B1287303

Introduction

This document provides a concise technical overview of the molecular weight and related
physicochemical properties of 2-(6-Bromo-1H-indol-3-yl)ethanol. This compound is an indole
derivative of interest in medicinal chemistry and pharmacological research due to its unique
structural features, including a bromine substituent on the indole ring.[1] Its molecular weight is
a fundamental parameter for quantitative analysis, solution preparation, and interpretation of
experimental results.

Molecular Properties

The molecular properties of 2-(6-Bromo-1H-indol-3-yl)ethanol have been determined based
on its chemical structure. The key quantitative data are summarized in the table below.

Parameter Value Reference
Molecular Formula C10H10BrNO [1112][3]
Molecular Weight 240.10 g/mol [1][2]

Exact Mass 238.99458 Da [2]

CAS Number 214915-72-7 [1]12]

Determination of Molecular Weight
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Methodology:

The molecular weight of a compound is a calculated value derived from its molecular formula
and the standard atomic weights of its constituent elements. The calculation is performed as
follows:

« |dentify the Molecular Formula: The molecular formula for 2-(6-Bromo-1H-indol-3-
yl)ethanol is C10H10BrNO.[1][2][3]

o Determine Atomic Composition: The formula indicates the molecule contains:

o

10 Carbon (C) atoms

[¢]

10 Hydrogen (H) atoms

[¢]

1 Bromine (Br) atom

o

1 Nitrogen (N) atom

o

1 Oxygen (O) atom

o Summation of Atomic Weights: The molecular weight is the sum of the atomic weights of all
atoms in the molecule. Using the standard atomic weights from the IUPAC Periodic Table:

o (10 x12.011) + (10 x 1.008) + (1 x 79.904) + (1 x 14.007) + (1 x 15.999) = 240.10 g/mol
Experimental Verification:

While the theoretical molecular weight is calculated, it can be experimentally confirmed using
techniques such as mass spectrometry. In this method, the compound is ionized, and the
mass-to-charge ratio (m/z) of the resulting ions is measured. The exact mass (monoisotopic
mass) provided in Table 1 is particularly relevant for high-resolution mass spectrometry
analysis.

Visualization of Molecular Composition

The following diagram illustrates the relationship between the elemental components of 2-(6-
Bromo-1H-indol-3-yl)ethanol and its final calculated molecular weight.
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Caption: Calculation workflow for the molecular weight of 2-(6-Bromo-1H-indol-3-yl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Data Sheet: 2-(6-Bromo-1H-indol-3-
ylethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287303#2-6-bromo-1h-indol-3-yl-ethanol-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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